Cas no 1070879-85-4 (8-chloro-6-methyl-2-phenyl-1h-quinolin-4-one)

• Product Name: 8-chloro-6-methyl-2-phenyl-1h-quinolin-4-one
• CAS No: 1070879-85-4
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 1185728
• PubChem ID: 39346182
• Update Time: 2025-11-01

8-chloro-6-methyl-2-phenyl-1h-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-methyl-2-phenyl-1h-quinolin-4-one
• ZINC32099907
• AKOS005903643
• 8-Chloro-4-hydroxy-6-methyl-2-phenylquinoline
• 8-Chloro-4-hydroxy-6-methyl-2-phenylquinoline;
• DTXSID00653732
• 8-Chloro-6-methyl-2-phenylquinolin-4(1H)-one
• 8-chloro-6-methyl-2-phenylquinolin-4-ol
• MFCD11505248
• 8-Chloro-6-methyl-2-phenyl-4-quinolinol
• 1070879-85-4

• Inchi： 1S/C16H12ClNO/c1-10-7-12-15(19)9-14(11-5-3-2-4-6-11)18-16(12)13(17)8-10/h2-9H,1H3,(H,18,19)
• InChI Key： OZQNRKSVUNYDNR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2C(C=C(C3C=CC=CC=3)NC=21)=O

Computed Properties

• Exact Mass: 269.06100
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 4.56920

Additional information on 8-chloro-6-methyl-2-phenyl-1h-quinolin-4-one

Comprehensive Overview of 8-chloro-6-methyl-2-phenyl-1H-quinolin-4-one (CAS No. 1070879-85-4)

8-chloro-6-methyl-2-phenyl-1H-quinolin-4-one (CAS No. 1070879-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This quinolin-4-one derivative is characterized by its chloro and methyl substituents, which contribute to its distinct chemical behavior and reactivity. Researchers and industry professionals often search for this compound under variations such as "8-chloro-6-methyl-2-phenylquinolin-4-one" or "CAS 1070879-85-4," highlighting its importance in synthetic chemistry and drug development.

The growing interest in 8-chloro-6-methyl-2-phenyl-1H-quinolin-4-one is partly driven by its potential role in the development of novel therapeutic agents. Recent studies have explored its utility as a building block for kinase inhibitors and anti-inflammatory compounds, aligning with current trends in precision medicine and targeted drug design. Searches for "quinolin-4-one derivatives in drug discovery" or "applications of 8-chloro-6-methyl-2-phenyl-1H-quinolin-4-one" reflect the compound's relevance in addressing modern healthcare challenges, such as personalized treatments for chronic diseases.

From a synthetic chemistry perspective, CAS No. 1070879-85-4 serves as a valuable intermediate in multi-step organic reactions. Its phenyl and chloro groups make it a versatile substrate for cross-coupling reactions, a topic frequently searched as "quinolin-4-one in Suzuki coupling" or "halogenated quinoline synthesis." The compound's stability under various conditions also makes it a candidate for advanced material science applications, including the development of organic semiconductors and fluorescent probes.

Environmental and regulatory considerations are increasingly shaping discussions around compounds like 8-chloro-6-methyl-2-phenyl-1H-quinolin-4-one. Researchers are investigating its biodegradation pathways and eco-friendly synthesis methods, responding to search queries such as "green chemistry approaches for quinolin-4-one derivatives." These efforts align with global sustainability goals and the demand for safer chemical alternatives in industrial processes.

Analytical characterization of 1070879-85-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, addressing common search terms like "how to identify quinolin-4-one derivatives." The compound's distinct spectral signatures and crystalline properties make it an interesting subject for methodological studies in analytical chemistry.

In the context of intellectual property and commercialization, 8-chloro-6-methyl-2-phenyl-1H-quinolin-4-one has been referenced in several patents related to pharmaceutical compositions and material science innovations. This has led to increased searches for "CAS 1070879-85-4 patent applications" and "quinolin-4-one derivative market potential," reflecting its economic significance in specialized chemical markets.

Future research directions for this compound may explore its potential in catalysis and energy storage applications, topics that frequently appear in scientific literature searches. The compound's unique electronic properties, conferred by its conjugated system and substituent effects, make it a promising candidate for next-generation energy materials and electronic devices.

For researchers working with 8-chloro-6-methyl-2-phenyl-1H-quinolin-4-one, proper handling and storage recommendations include protection from light and moisture, addressing practical search queries like "stability of halogenated quinolines." These considerations ensure the compound's integrity for experimental use while maintaining safety standards in laboratory environments.